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Compound of Interest

Compound Name: Sodium D-Gluconate-13C6

Cat. No.: B1161276

Get Quote

Part 1: Executive Summary & Immediate Safety Profile
Sodium D-Gluconate-13C6 (CAS: 527-07-1 unlabeled / Generic Labeled CAS often varies) is

a stable isotope-labeled salt of gluconic acid. It is NOT radioactive. It is a Generally

Recognized As Safe (GRAS) derivative used primarily as a tracer in metabolic flux analysis

(MFA) and NMR spectroscopy.

Critical Distinction:

13C (Carbon-13): Stable Isotope. Non-Radioactive. Handle as chemical waste.

14C (Carbon-14): Radioisotope. Radioactive. Requires strict Radiation Safety Officer (RSO)

protocols.

Do not dispose of Sodium D-Gluconate-13C6 in radioactive waste bins. Doing so incurs

unnecessary disposal costs and triggers false alarms in radiation safety audits.
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Parameter Specification Safety Implication

Stability Stable under normal T/P
No explosion/polymerization

hazard.

Solubility
Highly soluble in water (~59

g/100 mL)

Aqueous disposal is chemically

feasible but regulated by local

permits.

RCRA Status Non-Hazardous
Not listed as P, U, K, or F

waste by the EPA.

Bio-Safety Biodegradable

Low environmental impact;

high biological oxygen demand

(BOD).

Part 2: The Disposal Decision Matrix (Self-Validating
System)
Effective disposal depends on the matrix the compound is currently in. Use the following logic

flow to determine the correct waste stream.
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Start: Sodium D-Gluconate-13C6 Waste

Is the waste Solid or Liquid?

Liquid: Is it mixed with hazardous solvents
(Acetonitrile, Methanol, etc.)?

Liquid (Solution)

PROTOCOL A:
Solid Chemical Waste

(Non-Hazardous Label)

Solid (Powder)

Is it mixed with Biological Agents
(Cells, Media, Bacteria)?

No (Aqueous Only)

PROTOCOL C:
Hazardous Chemical Waste

(Solvent Stream)

Yes (Mixed w/ Solvents)

PROTOCOL D:
Biohazard Waste

(Autoclave/Incinerate)

Yes (Cell Culture)

PROTOCOL B:
Sanitary Sewer

(ONLY if Institutional Permit Allows)

No (Pure Aqueous Buffer)

Click to download full resolution via product page

Figure 1: Decision logic for segregating stable isotope waste streams.

Part 3: Detailed Operational Protocols
Protocol A: Solid Waste (Excess Powder)
Applicability: Expired stock, spilled powder, or weighing boat residues.

Segregation: Do not mix with "Sharps" or "Biohazard" bags.

Container: Use a clear polyethylene bag or the original amber glass vial.

Labeling: Apply a standard "Non-Hazardous Chemical Waste" label.
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Constituents: "Sodium D-Gluconate-13C6 (99%)"[1]

Hazard Checkbox: Check "None" or "Non-Regulated."[2]

Disposal: Place in the lab's satellite accumulation area for Environmental Health & Safety

(EHS) pickup.

Protocol B: Aqueous Solution (Drain Disposal)
Applicability: Pure water solutions, NMR samples in D2O (non-toxic), or buffer solutions.

Prerequisite: You must verify your facility's Wastewater Discharge Permit. While Sodium

Gluconate is biodegradable, many research institutes have a blanket "No Chemical Down

Drain" policy to prevent salt buildup or monitoring interferences.

Dilution: Flush with 20 volumes of tap water.

Verification: Ensure pH is between 5.0 and 9.0 before discharge.

Log: Record the disposal in your lab's chemical inventory system to reconcile mass balance.

Protocol C: Mixed Solvent Waste (HPLC/MS Effluent)
Applicability: Eluents containing Acetonitrile, Methanol, or Formic Acid.

Classification: The hazard is driven by the solvent, not the gluconate.

Container: HDPE Carboy (compatible with organics).

Labeling: List all solvents + "Trace Sodium Gluconate-13C6".

Warning: Do not autoclave this waste (flammability hazard).

Part 4: Scientific Integrity & Contamination Control
As a Senior Application Scientist, I must highlight a risk often overlooked in safety manuals:

Isotopic Cross-Contamination.

While 13C-Gluconate is chemically safe, it is an analytical hazard in Mass Spectrometry (MS)

cores.
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The Mechanism: 13C-labeled compounds are "heavy." If 13C-Gluconate dust contaminates

a mass spectrometer's source or a sample prep area, it will artificially inflate the M+6

isotopologue signal in future experiments, ruining natural abundance baselines for weeks.

The "Clean Bench" Rule:

Weighing: Always weigh 13C compounds on a dedicated balance or use a disposable

balance shield.

Spill Cleanup: If powder is spilled, clean with wet paper towels (solubilize it) rather than

dry sweeping, which aerosolizes the 13C.

Glassware: Triple rinse glassware with deionized water before sending it to the central

wash facility to prevent enriching the common wash water with 13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1161276/docs#sodium-d-gluconate-13c6-proper-
disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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